Cas no 878809-70-2 (5-Bromo-2-(4-BOC-piperazin-1-yl)-3-methylpyridine)

5-Bromo-2-(4-BOC-piperazin-1-yl)-3-methylpyridine structure
878809-70-2 structure
Product Name:5-Bromo-2-(4-BOC-piperazin-1-yl)-3-methylpyridine
CAS No:878809-70-2
MF:C15H22BrN3O2
MW:356.258082866669
MDL:MFCD08064044
CID:710169
PubChem ID:46739269
Update Time:2025-04-19

5-Bromo-2-(4-BOC-piperazin-1-yl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-(5-bromo-3-methylpyridin-2-yl)piperazine-1-carboxylate
    • 1-Piperazinecarboxylicacid, 4-(5-bromo-3-methyl-2-pyridinyl)-, 1,1-dimethylethyl ester
    • 5-Bromo-2-(4-BOC-piperazin-1-yl)-3-methylpyridine
    • 4-(5-bromo-3-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
    • 5-Bromo-2-[4-(N-Boc)piperazin-1-yl]-3-methylpyridine
    • AKOS015834364
    • tert-Butyl4-(5-bromo-3-methylpyridin-2-yl)piperazine-1-carboxylate
    • SCHEMBL908053
    • CS-0132714
    • 4-(5-bromo-3-methylpyridin-2-yl)piperazine-1-carboxylic acid tert-butyl ester
    • DTXSID50674891
    • tert-Butyl 4-(5-bromo-3-methyl-2-pyridyl)piperazine-1-carboxylate
    • HFUXZPKBGUKWQY-UHFFFAOYSA-N
    • AS-40774
    • 878809-70-2
    • AB43515
    • A862373
    • MDL： MFCD08064044
    • Inchi： 1S/C15H22BrN3O2/c1-11-9-12(16)10-17-13(11)18-5-7-19(8-6-18)14(20)21-15(2,3)4/h9-10H,5-8H2,1-4H3
    • InChI Key： HFUXZPKBGUKWQY-UHFFFAOYSA-N
    • SMILES： BrC1=CN=C(C(C)=C1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 355.09000
  • Monoisotopic Mass: 355.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.7A^2
  • XLogP3: 3

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 446.9±45.0 °C at 760 mmHg
  • Flash Point: 224.1±28.7 °C
  • PSA: 45.67000
  • LogP: 3.21250
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-Bromo-2-(4-BOC-piperazin-1-yl)-3-methylpyridine Security Information

5-Bromo-2-(4-BOC-piperazin-1-yl)-3-methylpyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-2-(4-BOC-piperazin-1-yl)-3-methylpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM169925-100g
tert-Butyl 4-(5-bromo-3-methylpyridin-2-yl)piperazine-1-carboxylate
 878809-70-2 95%
100g
 $567 2021-08-05
Chemenu
CM169925-100g
tert-Butyl 4-(5-bromo-3-methylpyridin-2-yl)piperazine-1-carboxylate
 878809-70-2 95%
100g
 $*** 2023-05-29
Matrix Scientific
209753-25g
tert-Butyl 4-(5-bromo-3-methyl-2-pyridyl)piperazine-1-carboxylate
 878809-70-2
25g
 $397.00 2023-09-07
Matrix Scientific
209753-100g
tert-Butyl 4-(5-bromo-3-methyl-2-pyridyl)piperazine-1-carboxylate
 878809-70-2
100g
 $1019.00 2023-09-07
Alichem
A029185918-5g
tert-Butyl 4-(5-bromo-3-methylpyridin-2-yl)piperazine-1-carboxylate
 878809-70-2 95%
5g
 $171.15 2023-08-31
Alichem
A029185918-25g
tert-Butyl 4-(5-bromo-3-methylpyridin-2-yl)piperazine-1-carboxylate
 878809-70-2 95%
25g
 $498.78 2023-08-31
Alichem
A029185918-100g
tert-Butyl 4-(5-bromo-3-methylpyridin-2-yl)piperazine-1-carboxylate
 878809-70-2 95%
100g
 $636.30 2023-08-31
TRC
B680003-100mg
5-Bromo-2-(4-BOC-piperazin-1-yl)-3-methylpyridine
 878809-70-2
100mg
 $ 64.00 2023-04-18
TRC
B680003-250mg
5-Bromo-2-(4-BOC-piperazin-1-yl)-3-methylpyridine
 878809-70-2
250mg
 $ 75.00 2023-04-18
TRC
B680003-500mg
5-Bromo-2-(4-BOC-piperazin-1-yl)-3-methylpyridine
 878809-70-2
500mg
 $ 87.00 2023-04-18

5-Bromo-2-(4-BOC-piperazin-1-yl)-3-methylpyridine Production Method

5-Bromo-2-(4-BOC-piperazin-1-yl)-3-methylpyridine Related Literature

Related Categories

878809-70-2 (5-Bromo-2-(4-BOC-piperazin-1-yl)-3-methylpyridine) Related Products

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.